(S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine

• Molecular Formula: C9H13F2N
• Molecular Weight: 173.20 g/mol
• IUPAC Name: (1S)-1-(4,4-difluorocyclohexyl)prop-2-yn-1-amine
• InChI: InChI=1S/C9H13F2N/c1-2-8(12)7-3-5-9(10,11)6-4-7/h1,7-8H,3-6,12H2/t8-/m1/s1
• InChI Key: WCMGJVGPSBHGMQ-MRVPVSSYSA-N
• Isomeric SMILES: C#C[C@H](C1CCC(CC1)(F)F)N
• Canonical SMILES: C#CC(C1CCC(CC1)(F)F)N

Description

(S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine is a chiral compound with potential applications in various fields such as medicinal chemistry and materials science. The presence of the difluorocyclohexyl group and the prop-2-yn-1-amine moiety suggests that this compound may exhibit unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine typically involves the following steps:

Formation of the Difluorocyclohexyl Group: This can be achieved through the fluorination of cyclohexane derivatives using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Introduction of the Prop-2-yn-1-amine Moiety: This step may involve the reaction of a suitable alkyne precursor with an amine source under conditions such as palladium-catalyzed coupling or amination reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the alkyne group to an alkene or alkane.

Substitution: Nucleophilic substitution reactions can occur at the amine group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or other oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides, or other electrophiles.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alkanes or alkenes.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or ligand in biochemical studies.

Medicine: Exploration as a candidate for drug development due to its unique structural features.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which (S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine exerts its effects would depend on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The difluorocyclohexyl group may enhance binding affinity or selectivity, while the prop-2-yn-1-amine moiety could participate in covalent interactions or hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

(S)-1-(4-Fluorocyclohexyl)prop-2-yn-1-amine: Similar structure but with a single fluorine atom.

(S)-1-(4,4-Difluorocyclohexyl)ethan-1-amine: Similar structure but with an ethyl group instead of a prop-2-yn-1-amine moiety.

Uniqueness

(S)-1-(4,4-Difluorocyclohexyl)prop-2-yn-1-amine is unique due to the presence of both the difluorocyclohexyl group and the prop-2-yn-1-amine moiety. This combination may confer distinct chemical and biological properties, making it a valuable compound for research and development.